Cas no 866349-94-2 (N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 866349-94-2
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 5932288
• PubChem ID: 2136211
• Update Time: 2025-05-21

N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(4-chlorophenyl)-2-[3-(4-ethoxybenzoyl)-6-methoxy-4-oxoquinolin-1-yl]acetamide
• F1603-0078
• AKOS001819178
• 866349-94-2
• N-(4-chlorophenyl)-2-[3-(4-ethoxybenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• N-(4-chlorophenyl)-2-(3-(4-ethoxybenzoyl)-6-methoxy-4-oxoquinolin-1(4H)-yl)acetamide

• Inchi： 1S/C27H23ClN2O5/c1-3-35-20-10-4-17(5-11-20)26(32)23-15-30(16-25(31)29-19-8-6-18(28)7-9-19)24-13-12-21(34-2)14-22(24)27(23)33/h4-15H,3,16H2,1-2H3,(H,29,31)
• InChI Key： YAHGVGIALWNEIO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CN1C2=C(C=C(OC)C=C2)C(=O)C(C(=O)C2=CC=C(OCC)C=C2)=C1

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Introduction to N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-ylacetamide and Its Significance in Chemical Biology

N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No: 866349-94-2) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule, characterized by its complex quinoline backbone and various functional groups, represents a promising candidate for further investigation in drug discovery and therapeutic development.

The compound's structure is a testament to the ingenuity of medicinal chemists who meticulously design molecules with specific interactions in mind. The presence of a 4-chlorophenyl group suggests potential electron-withdrawing effects, which can influence the molecule's reactivity and binding affinity. Additionally, the 4-ethoxybenzoyl moiety introduces a hydrophobic region, enhancing its solubility and bioavailability. These features make it an intriguing subject for studying pharmacokinetic properties and target interactions.

In recent years, quinoline derivatives have been extensively explored for their antimicrobial, antiviral, and anticancer properties. The specific arrangement of substituents in N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-ylacetamide may contribute to its ability to modulate biological pathways effectively. For instance, the 6-methoxy group can enhance metabolic stability, while the 4-oxo functionality may improve binding to biological targets. These attributes are crucial for developing compounds with improved efficacy and reduced side effects.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex quinoline core. The introduction of the N-(4-chlorophenyl) group early in the synthesis allows for subsequent functionalization, enabling the attachment of other pharmacophores like 2-3-(4-ethoxybenzoyl). This modular approach facilitates the exploration of various structural analogs, which is essential for optimizing biological activity.

The biological evaluation of N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-ylacetamide has revealed promising results in preclinical studies. Initial assays have shown potential inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammation. The compound's ability to interact with these targets may be attributed to its multifaceted structure, which allows for simultaneous engagement of multiple binding sites. This property is particularly valuable in drug design, as it can lead to synergistic effects and improved therapeutic outcomes.

The quinoline scaffold itself is well-documented for its role in medicinal chemistry due to its versatility and biological relevance. Modifications at various positions on the quinoline ring can significantly alter its pharmacological profile. In the case of N-(4-chlorophenyl)-2-3-(4-ethoxybenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-ylacetamide, strategic placement of functional groups has been optimized to maximize interactions with biological targets while maintaining structural integrity. This careful design underscores the importance of computational modeling and experimental validation in modern drug discovery.

The compound's potential applications extend beyond traditional therapeutic areas. Researchers are exploring its use in diagnostic imaging and as a tool compound for understanding disease mechanisms at a molecular level. The ability of N-(4-chlorophenyl)-2-3-(4-et h oxybenzoyl)-6-meth oxy - 4 - oxo - 1 , 4 - dihydroquinolin - 1 - y lacet amide strong > to modulate specific pathways makes it a valuable asset in biochemical research. Furthermore, its structural complexity suggests that it could serve as a scaffold for developing novel classes of bioactive molecules.

4 - chlorophenyl strong >) - < strong > 2 - 3 - ( 4 - eth oxybenzoyl ) - 6 - meth oxy - 4 - oxo - 1 , 4 - dihydroquinolin - 1 - y lacet amide strong > will continue to evolve with advancements in synthetic methodologies and analytical techniques. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full potential. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can harness this compound's unique properties to address unmet medical needs and advance our understanding of complex diseases.